3-(3-Amino-3-oxopropyl)-2-[[4-[bis(2-chloroethyl)amino]phenyl]azo]-6-methoxybenzothiazolium chloride
3-(3-Amino-3-oxopropyl)-2-[[4-[bis(2-chloroethyl)amino]phenyl]azo]-6-methoxybenzothiazolium chloride
Brand Name:
Vulcanchem
CAS No.:
12221-37-3
VCID:
VC20951898
InChI:
InChI=1S/C21H23Cl2N5O2S.ClH/c1-30-17-6-7-18-19(14-17)31-21(28(18)11-8-20(24)29)26-25-15-2-4-16(5-3-15)27(12-9-22)13-10-23;/h2-7,14H,8-13H2,1H3,(H-,24,29);1H
SMILES:
COC1=CC2=C(C=C1)[N+](=C(S2)N=NC3=CC=C(C=C3)N(CCCl)CCCl)CCC(=O)N.[Cl-]
Molecular Formula:
C21H24Cl3N5O2S
Molecular Weight:
516.9 g/mol
3-(3-Amino-3-oxopropyl)-2-[[4-[bis(2-chloroethyl)amino]phenyl]azo]-6-methoxybenzothiazolium chloride
CAS No.: 12221-37-3
Cat. No.: VC20951898
Molecular Formula: C21H24Cl3N5O2S
Molecular Weight: 516.9 g/mol
* For research use only. Not for human or veterinary use.
![3-(3-Amino-3-oxopropyl)-2-[[4-[bis(2-chloroethyl)amino]phenyl]azo]-6-methoxybenzothiazolium chloride - 12221-37-3](/images/no_structure.jpg)
Specification
| CAS No. | 12221-37-3 |
|---|---|
| Molecular Formula | C21H24Cl3N5O2S |
| Molecular Weight | 516.9 g/mol |
| IUPAC Name | 3-[2-[[4-[bis(2-chloroethyl)amino]phenyl]diazenyl]-6-methoxy-1,3-benzothiazol-3-ium-3-yl]propanamide;chloride |
| Standard InChI | InChI=1S/C21H23Cl2N5O2S.ClH/c1-30-17-6-7-18-19(14-17)31-21(28(18)11-8-20(24)29)26-25-15-2-4-16(5-3-15)27(12-9-22)13-10-23;/h2-7,14H,8-13H2,1H3,(H-,24,29);1H |
| Standard InChI Key | VZOOHWGPNLPIHR-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)[N+](=C(S2)N=NC3=CC=C(C=C3)N(CCCl)CCCl)CCC(=O)N.[Cl-] |
| Canonical SMILES | COC1=CC2=C(C=C1)[N+](=C(S2)N=NC3=CC=C(C=C3)N(CCCl)CCCl)CCC(=O)N.[Cl-] |
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